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Compound of Interest

3-Cyano-5-methoxyisonicotinic
Compound Name:

acid
CAS No.: 1138444-09-3
Cat. No.: B1421137

Get Quote

Executive Summary

3-Cyano-5-methoxyisonicotinic acid is a densely functionalized pyridine derivative, serving
as a critical scaffold in the synthesis of kinase inhibitors (e.g., MEK/ERK pathways) and
complex heterocyclic drugs.[1] Its physicochemical behavior is dominated by the interplay
between the electron-withdrawing cyano group, the ionizable carboxylic acid, and the basic
pyridine nitrogen.[2][3][1]

This guide addresses the solubility bottleneck often encountered during the isolation and
coupling of this intermediate. Unlike simple benzoic acids, the solubility of this molecule is
highly pH-dependent and sensitive to ionic strength, necessitating a "pH-swing" strategy for
effective purification and solvation.[1]

Physicochemical Profile & Solubility Landscape
Structural Determinants of Solubility

The molecule features a "push-pull” electronic system that dictates its solvation shell:
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e 3-Cyano Group (-CN): Strong electron-withdrawing group (EWG).[4][2][1] It reduces the
basicity of the pyridine nitrogen and increases the acidity of the carboxylic acid via inductive
effects.[2][3][1]

o 5-Methoxy Group (-OMe): Lipophilic electron donor.[4][2][1] It provides a handle for solubility
in organic solvents (DCM, EtOAc) but can induce "oiling out" during aqueous workups if pH
is not strictly controlled.[2][3][1]

e 4-Carboxylic Acid (-COOH): The primary solubility switch.[4][2][1]

Predicted Properties (SAR-Derived)

Values estimated based on Hammett substituent constants for polysubstituted pyridines.

Property Estimated Value Process Implication

Acid is stronger than
unsubstituted isonicotinic acid
(pKa 4.[4][2][1]9) due to the
ortho-cyano EWG effect.[2][1]

pKa (COOH) 2.8-3.2

The N-atom is extremely
o weakly basic; protonation
pKa (Pyridine N) <15 ) ) . )
requires highly acidic media

(pH < 1).[4]2]3][1]

Moderate lipophilicity;

extractable into EtOAC/THF
LogP (Octanol/Water) ~0.8-1.2 o
from acidic aqueous phase.[4]

[21(3][1]

Low MW facilitates high
Molecular Weight 178.14 g/mol molarity solutions in polar

aprotic solvents.[4][2][1]

Solubility Matrix

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent System Solubility Rating Primary Utility

Precipitation/Isolation. The
Water (pH < 2) Low (< 1 mg/mL) neutral acid creates a stable
solid lattice.[4][2]

Dissolution. Exists as a soluble
Water (pH > 6) High (> 50 mg/mL) carboxylate anion (Na+/K+
salt).[4][2][3][1]

Stock Solutions. Ideal for SNAr
DMSO / DMF Very High (> 100 mg/mL) or coupling reactions.[4][2][3]

[1]

Recrystallization. Solubility
Methanol / Ethanol Moderate (Heat dependent) increases significantly near
boiling point.[4][2][3][1]

Extraction. Requires the
DCM / Chloroform Low to Moderate molecule to be strictly neutral
(pH ~3.0).[4][2][3][1]

Anti-solvent. Used to crash out
Hexanes / Heptane Insoluble the product from EtOAc or
DCM.[4][2][1]

Mechanism of Action: The pH-Solubility Switch[1]

The purification and handling of 3-cyano-5-methoxyisonicotinic acid rely on manipulating its
ionization state.[4][2] The diagram below illustrates the species distribution across the pH
scale, guiding the choice of solvent for extraction vs. precipitation.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-3-cyano-5-methoxyisonicotinic-acid-1-2
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Process Window

a ; X pH > 6.0
. b . Deprotonat -
(Cationic/Neutral Mix) to Isoelectric Point o (Neutral Species) (Deprotonation)

—» - g (Anionic Carboxylate)
Soluble in Aqueous Acid  peacaiul LEt PI,?AIIEI? IWH;—QIISOOTUﬁ?SE p,e‘éfgitﬁt?;iﬂ',*vﬁ?kup High Water Solubility

|
|
|
I
H<1.0 Add Base (NaOH) pH2.5-3.5 i Add Base
!
T
I
I
I
I

Click to download full resolution via product page

Figure 1: The pH-dependent speciation curve.[2][3][1] The "Precipitation Zone" (pH 2.5-3.[2][3]
[1]5) is the critical window for isolating the pure intermediate from reaction byproducts.[2][3][1]

Experimental Protocols
Protocol A: Purification via Acid-Base Swing
(Recommended)

Use this protocol to isolate the compound from crude reaction mixtures (e.g., after ester
hydrolysis).[3][1]

Reagents: 2N NaOH, 6N HCI, Ethyl Acetate (EtOAc), Brine.[2][3][1]

Dissolution: Suspend the crude solid in water (approx. 10 vol).

» Basification: Slowly add 2N NaOH with stirring until pH reaches 10-11. The solution should
become clear as the carboxylate salt forms.[2][3][1]

o Checkpoint: If solids remain, filter them off.[2][3][1][5] These are non-acidic impurities.[2][3]

[1]

o Wash: Extract the basic aqueous layer with EtOAc (2x) to remove non-polar organic
impurities.[2][3][1] Discard the organic layer.[2][3][1]

» Precipitation (Critical Step):
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[e]

Cool the aqueous layer to 5-10°C.[2][3][1]

o

Slowly add 6N HCI dropwise.[2][3][1]

[¢]

Target pH: 2.5 - 3.0.

[¢]

Observation: A thick white/off-white precipitate will form.[2][1] Do not overshoot to pH < 1,
or the pyridine nitrogen may protonate, potentially increasing solubility again (though less
likely with the CN group present).[2][3][1]

« |solation: Filter the solid. Wash the cake with cold water (pH 3) followed by hexanes.[2][3][1]

e Drying: Vacuum oven at 45°C.

Protocol B: Thermodynamic Solubility Determination

Use this to generate precise data for formulation or process scaling.[3][1]
Reagents: HPLC-grade solvents, pH buffers (1.2, 4.5, 6.8, 7.4).[2][3][1]

o Preparation: Add excess solid (~50 mg) to 2 mL of the target solvent in a borosilicate glass
vial.

o Equilibration: Shake at 25°C (or target temp) for 24 hours at 500 rpm.

« Filtration: Filter the supernatant using a 0.22 um PVDF syringe filter. Note: Do not use nylon
filters as they may bind the acidic moiety.[3][1]

e Quantification: Analyze the filtrate via HPLC-UV (254 nm).
o Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.[2][3][1]

o Standard Curve: Prepare a stock of the compound in DMSO (1 mg/mL) to calibrate.[2][3]
[1]

Troubleshooting & Optimization
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Issue Root Cause Corrective Action
The methoxy group increases
lipophilicity.[4][2][1] Fix: Seed
. Product forms an oil instead of Pop ) vl ]_[ I
Oiling Out ) S the solution with pure crystal at
solid upon acidification.[4][2][1] _
the cloud point. Slow down
HCI addition.
If pH drops < 1, the pyridinium
. pH overshoot during salt may form.[4][2][3][1] Fix:
Low Yield

precipitation.[4][2][1]

Back-titrate with dilute NaOH
to pH 3.0.

Colored Impurities

Oxidation byproducts.[4][2][1]
[6]

Fix: Dissolve in basic water,
treat with activated charcoal (5
wt%) for 30 mins, filter, then re-

precipitate with acid.

Poor Dissolution in DCM

Zwitterionic character.

Fix: Add a small amount of
Methanol (5-10%) to the DCM
to break intermolecular H-
bonds.[4][2]

Analytical Workflow Visualization

The following diagram outlines the decision tree for analyzing solubility and purity during

process development.
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Figure 2: Analytical decision matrix for validating material quality prior to downstream synthesis.

References

o Synthesis of Pyridine Carboxylic Acids
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o Nagasawa, T. et al.[2][3][1][7] "Nitrilase-catalyzed production of nicotinic acid from 3-
cyanopyridine in Rhodococcus rhodochrous J1."[4][2][1] Applied and Environmental
Microbiology, 1988.[2][3][1] [2][3][1]

o Context: Establishes the hydrolysis pathways for cyanopyridines, relevant to the 3-cyano-
4-COOH core.

e Solubility & pKa of Substituted Pyridines

o Williams, R.[2][3][1] "pKa Data Compilation - Pyridines and Carboxylic Acids." Organic
Chemistry Data, 2022.

o Context: Provides comparative pKa values for pyridine and benzoic acid derivatives used
to estimate the pKa of the 3-cyano-5-methoxy analog.

 Purification of Amphoteric Heterocycles

o Patents involving 3-cyanopyridine derivatives: See generally US Patent 3644380A and
related filings for workup conditions of cyanopyridine carboxylic acids (acidification of
alkaline hydrolysates).[2][3][1]

o General Solubility Data (Analogous Structures)

o PubChem CID 21818978 (3H-imidazo[4,5-b]pyridine-5-carboxylic acid):[4][2][3]
Demonstrates similar solubility switching behavior (soluble in base, precipitates in acid).[2]

[3]01] [21(3][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyanoacetic acid | C3H3NO2 | CID 9740 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 3H-imidazo(4,5-b)pyridine-5-carboxylic acid | C7H5N302 | CID 21818978 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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3. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-
b]pyridine(-quinoline) Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]

4. Showing Compound 3-Methoxybenzoic acid (FDB010546) - FooDB [foodb.ca]

5. W02012025861A1 - Process for the preparation of (s) - 3 - cyano - 5 - methylhexanoic
acid derivatives adn of pregabalin - Google Patents [patents.google.com]

6. mdpi.com [mdpi.com]
7. EP1745136B1 - Method for enzymatic preparation of (s)-3-cyano-5-methylhexanoic acid -

Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 3-
Cyano-5-Methoxyisonicotinic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#technical-guide-solubility-profile-
handling-of-3-cyano-5-methoxyisonicotinic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

